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Compound of Interest

Compound Name: Etravirine D4

L Get Quote

Cat. No.: B1139326

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of Etravirine D4, a deuterated analog of the non-nucleoside reverse
transcriptase inhibitor, Etravirine. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling Etravirine D4, appropriate personal protective equipment is mandatory to
prevent exposure. The recommended PPE includes, but is not limited to, the following:

PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects eyes from dust

particles and splashes.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) or a self-contained
breathing apparatus for

activities with a high potential

for aerosolization.[1]

Prevents inhalation of the

powdered compound.

Body Protection

A disposable gown or a

dedicated lab coat.

Protects skin and clothing from

contamination.
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Handling and Storage Protocols

Engineering Controls:

» All manipulations of solid Etravirine D4 should be performed in a certified chemical fume
hood or a glove box to minimize inhalation exposure.

» Ensure adequate ventilation in the laboratory space.[1]
Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by covering it with absorbent, disposable bench paper.

e Weighing: If weighing the solid compound, do so within a ventilated enclosure to control dust.

o Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing and aerosolization.

o Post-Handling: After handling, wipe down the work area with an appropriate decontaminating
solution. Remove and dispose of PPE as outlined in the disposal plan. Wash hands
thoroughly with soap and water.

Storage:
o Store Etravirine D4 in a tightly sealed container in a cool, dry, and well-ventilated area.

e For long-term storage, refer to the manufacturer's recommendations, which may include
storage at -20°C or -80°C.

Spill Management and First Aid

In Case of a Spill:
» Evacuate the immediate area.
o Wearing appropriate PPE, cover the spill with an absorbent material.

o Gently sweep the material into a designated hazardous waste container. Avoid creating dust.
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Clean the spill area with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste contaminated with Etravirine D4 must be treated as hazardous pharmaceutical

waste and disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: All disposable PPE, contaminated bench paper, and other solid materials
should be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste
container.

Liguid Waste: Solutions containing Etravirine D4 should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps should be placed in a designated sharps container for
hazardous waste.

Disposal Procedure:

Do not dispose of Etravirine D4 down the drain or in regular trash.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Arrange for a licensed hazardous waste disposal company to collect and dispose of the
waste, typically through incineration.

Quantitative Data

Limited quantitative toxicity data for Etravirine D4 is available. The data for the parent
compound, Etravirine, is provided for reference.

Data Point Value Species Source
Acute Oral Toxicity Harmful if swallowed

. N/A [1]
(Etravirine) (Category 4).[1]

o Causes serious eye
Eye Irritation

o irritation (Category N/A
(Etravirine)
2A).
Occupational )
Not established. N/A

Exposure Limits

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Etravirine D4 in a
laboratory setting.

Cleanup & Disposal

Preparation Handling [ I D inat |—>| Dispose of Contaminated PPE |4>| Dispose of Hazardous Waste

Don Appropriate PPE |—>| Prepare Ventilated Workspace |——-»| Weigh Solid Compound |—>| Prepare Solution

Unused Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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